8-cyclopropyl-N-(2-ethoxyphenyl)-9-oxo-2,8-diazaspiro[5.5]undecane-2-carboxamide

• IUPAC Name: 2-cyclopropyl-N-(2-ethoxyphenyl)-3-oxo-2,8-diazaspiro[5.5]undecane-8-carboxamide
• InChI: InChI=1S/C21H29N3O3/c1-2-27-18-7-4-3-6-17(18)22-20(26)23-13-5-11-21(14-23)12-10-19(25)24(15-21)16-8-9-16/h3-4,6-7,16H,2,5,8-15H2,1H3,(H,22,26)
• InChI Key: BDDAWQYWCAFTAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCCC3(C2)CCC(=O)N(C3)C4CC4
• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol

Description

Synthesis Analysis

The synthesis of diazaspiro[5.5]undecane derivatives often involves cascade cyclization processes. For instance, the synthesis of 2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraones derivatives can be achieved via a double Michael addition reaction of N,N-dimethylbarbituric acid with diaryldivinylketones, highlighting the versatility and complexity of synthesizing such compounds (Islam et al., 2017).

Molecular Structure Analysis

The molecular structure of diazaspiro[5.5]undecane derivatives is characterized by the presence of spiro and cyclopropyl groups which contribute to their unique chemical behaviors. Advanced techniques such as NMR, X-ray crystallography, and mass spectrometry are employed to elucidate these structures, ensuring a detailed understanding of their molecular configuration.

Chemical Reactions and Properties

Diazaspiro[5.5]undecane compounds participate in various chemical reactions, demonstrating a broad spectrum of chemical properties. These include their ability to undergo reactions with electrophiles, leading to the formation of spirocyclic adducts or tetrahydropyridine derivatives. Such reactivities are pivotal for the exploration and modification of these compounds for specific scientific purposes (Cordes et al., 2013).

Physical Properties Analysis

The physical properties of “8-cyclopropyl-N-(2-ethoxyphenyl)-9-oxo-2,8-diazaspiro[5.5]undecane-2-carboxamide” and related compounds are determined by their molecular structure. These properties include solubility, melting points, and boiling points, which are essential for their practical application in research settings.

Chemical Properties Analysis

The chemical properties of these compounds are influenced by their functional groups, which dictate their reactivity, stability, and interaction with other molecules. Studies focus on understanding these properties to tailor the compounds for specific uses in scientific research, excluding their pharmacological aspects to concentrate on their inherent chemical behaviors.

• (Islam et al., 2017)
• (Cordes et al., 2013)